N,N-diethyl-4-{[4-(4-fluorophenyl)-3,6-dihydro-1(2H)-pyridinyl]methyl}aniline

• IUPAC Name: N,N-diethyl-4-[[4-(4-fluorophenyl)-3,6-dihydro-2H-pyridin-1-yl]methyl]aniline
• InChI: InChI=1S/C22H27FN2/c1-3-25(4-2)22-11-5-18(6-12-22)17-24-15-13-20(14-16-24)19-7-9-21(23)10-8-19/h5-13H,3-4,14-17H2,1-2H3
• InChI Key: JFDUNNTVXUDHSF-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)CN2CCC(=CC2)C3=CC=C(C=C3)F
• Molecular Formula: C22H27FN2
• Molecular Weight: 338.5 g/mol

Description

N,N-diethyl-4-{[4-(4-fluorophenyl)-3,6-dihydro-1(2H)-pyridinyl]methyl}aniline, also known as JNJ-42165279, is a novel compound that has recently gained attention in the field of scientific research. This compound belongs to the class of drugs known as positive allosteric modulators (PAMs) of the metabotropic glutamate receptor subtype 2 (mGluR2).

Mechanism of Action

N,N-diethyl-4-{[4-(4-fluorophenyl)-3,6-dihydro-1(2H)-pyridinyl]methyl}aniline acts as a PAM of mGluR2 by binding to an allosteric site on the receptor, which enhances the activity of the receptor in response to glutamate. This results in a decrease in glutamate release, which is thought to contribute to the therapeutic effects of this compound.
Biochemical and Physiological Effects:
N,N-diethyl-4-{[4-(4-fluorophenyl)-3,6-dihydro-1(2H)-pyridinyl]methyl}aniline has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the release of various neurotransmitters such as glutamate, dopamine, and serotonin. It has also been shown to have anxiolytic and antidepressant effects in animal models of these disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of N,N-diethyl-4-{[4-(4-fluorophenyl)-3,6-dihydro-1(2H)-pyridinyl]methyl}aniline is its selectivity for mGluR2, which reduces the risk of off-target effects. However, one of the limitations of this compound is its poor solubility, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for the study of N,N-diethyl-4-{[4-(4-fluorophenyl)-3,6-dihydro-1(2H)-pyridinyl]methyl}aniline. One area of research is the development of more potent and selective PAMs of mGluR2. Another area of research is the investigation of the therapeutic potential of N,N-diethyl-4-{[4-(4-fluorophenyl)-3,6-dihydro-1(2H)-pyridinyl]methyl}aniline in other neurological and psychiatric disorders. Additionally, the development of more efficient synthesis methods for this compound could facilitate its use in future research.

Synthesis Methods

The synthesis of N,N-diethyl-4-{[4-(4-fluorophenyl)-3,6-dihydro-1(2H)-pyridinyl]methyl}aniline involves a multi-step process that starts with the reaction of 4-fluorobenzaldehyde and diethylamine to yield N,N-diethyl-4-(4-fluorophenyl)but-3-en-1-amine. This intermediate is then reacted with 3,6-dihydro-1(2H)-pyridinecarboxaldehyde to produce the final product, N,N-diethyl-4-{[4-(4-fluorophenyl)-3,6-dihydro-1(2H)-pyridinyl]methyl}aniline.

Scientific Research Applications

N,N-diethyl-4-{[4-(4-fluorophenyl)-3,6-dihydro-1(2H)-pyridinyl]methyl}aniline has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders such as schizophrenia, anxiety, and depression. It has been shown to exert its effects by selectively enhancing the activity of mGluR2, which is involved in the regulation of glutamate neurotransmission. The modulation of this receptor has been shown to have a beneficial effect on the symptoms of these disorders.